Cas no 40628-41-9 (methyl cyclobut-1-ene-1-carboxylate)

• Product Name: methyl cyclobut-1-ene-1-carboxylate
• CAS No: 40628-41-9
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 2139103
• PubChem ID: 11389373
• Update Time: 2025-06-12

methyl cyclobut-1-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobutene-1-carboxylic acid methyl ester
• Cyclobutene-1-carboxylic acid methyl ester
• Methyl cyclobutene-1-carboxylate
• methyl cyclobut-1-ene-1-carboxylate
• 40628-41-9
• methyl 1-cyclobutene-1-carboxylate
• EN300-180070
• methyl cyclobutene-1-car-boxylate
• P16819
• F1967-2951
• methyl 1-cyclobutene carboxylate
• JMIOIWRHSVRPJX-UHFFFAOYSA-N
• 853-696-0
• 1-Cyclobutene-1-carboxylicacidmethylester
• SCHEMBL43992
• DB-354436
• AKOS026713968
• DTXSID401346615

• Inchi： 1S/C6H8O2/c1-8-6(7)5-3-2-4-5/h3H,2,4H2,1H3
• InChI Key： JMIOIWRHSVRPJX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CCC1)=O

Computed Properties

• Exact Mass: 112.052429494Da
• Monoisotopic Mass: 112.052429494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl cyclobut-1-ene-1-carboxylate

Recent Advances in the Application of Methyl Cyclobut-1-ene-1-carboxylate (CAS: 40628-41-9) in Chemical Biology and Pharmaceutical Research

Methyl cyclobut-1-ene-1-carboxylate (CAS: 40628-41-9) is a cyclobutene derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug development. This compound, characterized by its strained cyclobutene ring and ester functionality, serves as a versatile building block for the synthesis of more complex molecules with biological activity. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery.

One of the most notable advancements in the application of methyl cyclobut-1-ene-1-carboxylate is its role as a precursor in the synthesis of cyclobutane-containing bioactive molecules. Cyclobutane rings, despite their inherent ring strain, are increasingly recognized as valuable structural motifs in drug design due to their ability to confer conformational rigidity and improve binding affinity to target proteins. Researchers have successfully utilized methyl cyclobut-1-ene-1-carboxylate in [4+2] cycloaddition reactions to construct complex polycyclic frameworks, which are then evaluated for their pharmacological properties.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the use of methyl cyclobut-1-ene-1-carboxylate in the synthesis of a novel class of cyclobutane-fused benzimidazoles. These compounds exhibited potent inhibitory activity against a range of cancer cell lines, with IC50 values in the low micromolar range. The researchers attributed this activity to the compounds' ability to intercalate DNA and disrupt topoisomerase function, highlighting the potential of methyl cyclobut-1-ene-1-carboxylate-derived scaffolds in oncology drug development.

Another promising application of methyl cyclobut-1-ene-1-carboxylate lies in its use as a Michael acceptor in conjugate addition reactions. This reactivity has been exploited to create covalent inhibitors targeting cysteine residues in disease-relevant proteins. For instance, a team at the University of California recently reported the design of irreversible inhibitors for SARS-CoV-2 main protease using methyl cyclobut-1-ene-1-carboxylate as a key intermediate. The resulting compounds showed nanomolar potency in enzymatic assays and good selectivity over human off-target proteases.

Beyond its direct applications in drug discovery, methyl cyclobut-1-ene-1-carboxylate has also found use in chemical biology as a photo-crosslinking agent. The cyclobutene ring can undergo [2+2] photocycloaddition with alkenes upon UV irradiation, making it valuable for studying protein-protein interactions and mapping binding sites. A recent Nature Chemical Biology paper detailed the development of methyl cyclobut-1-ene-1-carboxylate-based probes for in situ profiling of kinase-substrate interactions in live cells.

Despite these advances, challenges remain in the large-scale production and handling of methyl cyclobut-1-ene-1-carboxylate due to its sensitivity to polymerization and thermal decomposition. Current research efforts are focused on developing more stable derivatives and improved synthetic protocols to facilitate broader adoption of this valuable building block in pharmaceutical research.

In conclusion, methyl cyclobut-1-ene-1-carboxylate (CAS: 40628-41-9) continues to emerge as a important tool in modern drug discovery and chemical biology. Its unique reactivity profile and ability to impart desirable pharmacological properties make it a compound of significant interest for researchers developing next-generation therapeutics. Future studies will likely explore its applications in additional therapeutic areas and further optimize its synthetic accessibility for industrial-scale applications.